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Compound of Interest

Compound Name: Sodium orotate

Cat. No.: B093452

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium orotate, the sodium salt of orotic acid (uracil-6-carboxylic acid), is a key intermediate
in the de novo biosynthesis of pyrimidine nucleotides. Its role in fundamental biological
pathways has led to its investigation for various therapeutic and nutraceutical applications. A
thorough understanding of its chemical properties and stability in aqueous solutions is
paramount for the development of safe, effective, and stable formulations.

This technical guide provides a comprehensive overview of the known chemical properties of
sodium orotate and outlines detailed, generalized experimental protocols for assessing its
stability in aqueous solutions. Due to a lack of specific published stability studies on sodium
orotate, the experimental methodologies described herein are based on established principles
of forced degradation and stability-indicating assay methods for pharmaceutical compounds.

Chemical and Physical Properties of Orotic Acid and
Sodium Orotate

A summary of the key chemical and physical properties of orotic acid and its sodium salt is
presented in Table 1. Orotic acid is a dibasic acid with two pKa values, indicating that its
ionization state is pH-dependent. This property is critical in understanding its solubility and
stability in aqueous solutions at different pH levels.
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Property Value Reference
Orotic Acid

Molecular Formula CsHaN20a4 --INVALID-LINK--
Molecular Weight 156.10 g/mol --INVALID-LINK--
pKa 2.07 --INVALID-LINK--
pKa2 9.45 --INVALID-LINK--
Water Solubility 1.82 mg/mL at 18 °C --INVALID-LINK--
Melting Point 345.5 °C (decomposes) --INVALID-LINK--

Sodium Orotate

Molecular Formula CsHsNz2NaOa --INVALID-LINK--
Molecular Weight 178.08 g/mol --INVALID-LINK--
. 0.294 g/100 mL (2.94 mg/mL)
Water Solubility --INVALID-LINK--
at 25 °C
Appearance White powder --INVALID-LINK--

Signaling Pathway Involvement: De Novo
Pyrimidine Biosynthesis

Orotic acid is a crucial intermediate in the de novo pyrimidine biosynthesis pathway, which is
essential for the synthesis of DNA and RNA precursors. Understanding this pathway provides
context for the biological significance of orotic acid and its derivatives.
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Prepare Stock Solution of Sodium Orotate

y

Stress Conditions

y

Hydrolysis (Acid, Base, Neutral) | | Oxidation (e.g., H202)

Thermal (Heat) | | Photolysis (UV/Vis Light)

y

A

y

:I Sample Collection at Time Points I:

Analysis by Stability-Indicating Method

Characterization of Degradants

Elucidation of Degradation Pathway

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/4 Tech Support


https://www.benchchem.com/product/b093452?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Chemical Properties and Stability of Sodium Orotate in
Aqueous Solution: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093452#chemical-properties-and-stability-of-sodium-
orotate-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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